Cas no 2732245-46-2 (Azidomethyl 3,3-dimethylbutanoate)

• Product Name: Azidomethyl 3,3-dimethylbutanoate
• CAS No: 2732245-46-2
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 5570491
• PubChem ID: 152366853
• Update Time: 2025-10-29

Azidomethyl 3,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• azidomethyl 3,3-dimethylbutanoate
• 2732245-46-2
• EN300-37100867
• Azidomethyl 3,3-dimethylbutanoate

• Inchi： 1S/C7H13N3O2/c1-7(2,3)4-6(11)12-5-9-10-8/h4-5H2,1-3H3
• InChI Key： XCOMYEHFHQJECY-UHFFFAOYSA-N
• SMILES： O(CN=[N+]=[N-])C(CC(C)(C)C)=O

Computed Properties

• Exact Mass: 171.100776666g/mol
• Monoisotopic Mass: 171.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 40.7Ų

Additional information on Azidomethyl 3,3-dimethylbutanoate

Recent Advances in the Application of Azidomethyl 3,3-dimethylbutanoate (CAS: 2732245-46-2) in Chemical Biology and Pharmaceutical Research

Azidomethyl 3,3-dimethylbutanoate (CAS: 2732245-46-2) has emerged as a versatile chemical tool in the fields of chemical biology and pharmaceutical research. This compound, characterized by its azide functional group and ester moiety, has found widespread applications in bioconjugation, drug discovery, and proteomics. Recent studies have highlighted its potential as a key building block for the synthesis of bioactive molecules and as a probe for studying protein-protein interactions.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized Azidomethyl 3,3-dimethylbutanoate as a precursor for the development of novel covalent inhibitors targeting SARS-CoV-2 main protease. The compound's azide group enabled efficient click chemistry reactions with alkyne-functionalized warheads, resulting in highly potent inhibitors with IC50 values in the nanomolar range. This approach demonstrates the compound's utility in rapid drug discovery pipelines.

Another significant application was reported in Nature Chemical Biology, where Azidomethyl 3,3-dimethylbutanoate was employed in activity-based protein profiling (ABPP) studies. The researchers developed a series of photoaffinity probes by incorporating this compound into specific scaffolds, allowing for the identification of previously unknown enzyme-substrate interactions in cancer cell metabolism. The study revealed several novel therapeutic targets for oncology drug development.

Recent advances in synthetic methodology have also expanded the utility of Azidomethyl 3,3-dimethylbutanoate. A publication in Organic Letters described an efficient one-pot synthesis protocol that improves the yield and purity of this compound while reducing production costs. This development is particularly important for scaling up production for industrial applications in pharmaceutical manufacturing.

The compound's stability and reactivity profile have been systematically investigated in a recent ACS Chemical Biology paper. The study provided detailed kinetic data on its reactivity with various biological nucleophiles, establishing it as a superior reagent compared to similar azide-containing compounds in terms of selectivity and reaction rates under physiological conditions.

Looking forward, Azidomethyl 3,3-dimethylbutanoate is poised to play a crucial role in the development of next-generation bioconjugation techniques and targeted therapeutics. Several pharmaceutical companies have included derivatives of this compound in their pipelines for antibody-drug conjugates (ADCs) and targeted protein degradation platforms. The unique combination of its structural features makes it particularly valuable for creating bifunctional molecules with precise control over reactivity and pharmacokinetic properties.